Cas no 3074-35-9 (1H-Indene-5-sulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-2,3-dihydro-)

• Product Name: 1H-Indene-5-sulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-2,3-dihydro-
• CAS No: 3074-35-9
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 310326
• PubChem ID: 219109
• Update Time: 2025-04-19

1H-Indene-5-sulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-sulfonamide,N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-2,3-dihydro-
• N-(azepan-1-ylcarbamoyl)-2,3-dihydro-1H-indene-5-sulfonamide
• 1-(Hexahydro-1H-azepin-1-yl)-3-(5-indansulfonyl)urea
• 1-(Hexahydro-1H-azepin-1-yl)-3-(5-indansulfonyl)urea.
• Glidazamide
• Glidazamide [INN]
• UNII-904C84L01N
• 1-(azepan-1-yl)-3-(2,3-dihydro-1H-inden-5-ylsulfonyl)urea
• SCHEMBL1816758
• 1H-Indene-5-sulfonamide, N-[[(hexahydro-1H-azepin-1-yl)amino]carbonyl]-2,3-dihydro-
• DTXSID30184761
• 904C84L01N
• Q27271278
• CHEMBL2105196
• NS00120311
• 3074-35-9

• Inchi： 1S/C16H23N3O3S/c20-16(17-19-10-3-1-2-4-11-19)18-23(21,22)15-9-8-13-6-5-7-14(13)12-15/h8-9,12H,1-7,10-11H2,(H2,17,18,20)
• InChI Key： BAMWZWFFSCYCGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCC2)(NC(NN1CCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.146
• Monoisotopic Mass: 337.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9A^2

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.619